Cas no 2138248-88-9 (Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate)

• Product Name: Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate
• CAS No: 2138248-88-9
• MF: C₁₂H₁₈BrNO₂S
• MW: 320.245821475983
• CID: 5902055
• PubChem ID: 165488630
• Update Time: 2025-05-20

Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate
• EN300-765376
• 2138248-88-9
• Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate

• Inchi： 1S/C12H18BrNO2S/c1-12(2,3)16-11(15)6-8(7-14)9-4-5-10(13)17-9/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： JWYMBLOYXAVYKG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(CN)CC(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 319.02416g/mol
• Monoisotopic Mass: 319.02416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate

Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate: A Comprehensive Overview

Recent advancements in organic chemistry have brought significant attention to the compound Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate, also identified by its CAS number 2138248-88-9. This compound has emerged as a pivotal molecule in various research domains, particularly in the fields of pharmacology and materials science. Its unique structure, which combines a tert-butyl ester group with an amino-substituted thiophene moiety, has made it a subject of extensive study due to its potential applications in drug development and advanced materials.

The chemical structure of Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate is characterized by a thiophene ring substituted with bromine at the 5-position and an amino group at the 4-position of the butanoate chain. This arrangement imparts distinctive electronic properties to the molecule, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most promising applications of this compound lies in its ability to act as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals. Researchers have reported that Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate can undergo various coupling reactions to form complex molecular architectures, thereby enhancing its utility in drug design.

In addition to its pharmacological applications, this compound has also found relevance in materials science. Its thiophene moiety, known for its aromaticity and conjugation capabilities, has been explored for use in organic electronics. Recent studies have demonstrated that derivatives of Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate can be incorporated into organic semiconductors, potentially improving their electronic performance.

The synthesis of Tert-butyl 4-amino-3-(5-bromothiophen-2-yl)butanoate involves a multi-step process that typically begins with the preparation of the thiophene derivative followed by esterification with tert-butanol. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From a safety standpoint, while handling this compound, it is essential to adhere to standard laboratory protocols due to its potential irritancy and toxicity if mishandled. Proper ventilation and personal protective equipment are recommended during synthesis and manipulation.

In conclusion, Tert-butyl 4-amino-3-(5-bromothiophen-2-yL)butanoate, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As ongoing studies unravel more about its potential uses, this compound is poised to make significant contributions across multiple scientific disciplines.